![molecular formula C21H23F3N2O3S B4736038 N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-3-(trifluoromethyl)benzenesulfonamide](/img/structure/B4736038.png)
N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-3-(trifluoromethyl)benzenesulfonamide
Description
Synthesis Analysis
The synthesis of compounds related to N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-3-(trifluoromethyl)benzenesulfonamide involves intricate chemical reactions. For instance, the use of 1-benzenesulfinyl piperidine in combination with trifluoromethanesulfonic anhydride has been demonstrated to activate thioglycosides, showcasing the versatility of benzenesulfonamide derivatives in synthetic chemistry (Crich & Smith, 2001). Another study highlighted the synthesis and crystal structure of benzenesulfonamide compounds, providing insights into the molecular architecture that could be relevant for similar compounds (Xiao et al., 2022).
Molecular Structure Analysis
Detailed molecular structure analysis is essential for understanding the properties and reactivity of chemical compounds. Xiao et al. (2022) used density functional theory (DFT) to study the optimized structures of benzenesulfonamide compounds, providing valuable information on molecular electrostatic potential and orbital interactions (Xiao et al., 2022).
Chemical Reactions and Properties
The reactivity and interaction of benzenesulfonamide derivatives with other chemicals underline their significance in organic synthesis and potential applications. The generation of specific structures through reactions involving trifluoromethanesulfanylamide with benzenesulfonamide derivatives demonstrates the compound's utility in creating novel scaffolds (Xiao et al., 2013).
Physical Properties Analysis
Investigations into the physical properties, such as thermal and optical characteristics, of related benzenesulfonamide compounds provide insight into their stability and behavior under different conditions. For example, Karthik et al. (2021) conducted thermal and structural studies on a benzenesulfonamide derivative, revealing its stability across a range of temperatures and its potential for applications requiring specific thermal properties (Karthik et al., 2021).
Chemical Properties Analysis
The chemical properties of benzenesulfonamide derivatives, such as their reactivity and interaction with biological targets, are critical for their potential utility in various fields. Research by Lolak et al. (2019) on ureido benzenesulfonamides incorporating triazine moieties as carbonic anhydrase inhibitors exemplifies the exploration of chemical properties for specific therapeutic targets (Lolak et al., 2019).
properties
IUPAC Name |
N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-3-(trifluoromethyl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23F3N2O3S/c22-21(23,24)18-7-4-8-19(14-18)30(28,29)25-15-20(27)26-11-9-17(10-12-26)13-16-5-2-1-3-6-16/h1-8,14,17,25H,9-13,15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBZGJUVQNJEJMA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)C(=O)CNS(=O)(=O)C3=CC=CC(=C3)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23F3N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-3-(trifluoromethyl)benzenesulfonamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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